methyl 2,2-dimethyl-7-nitro-3H-benzofuran-4-carboxylate

• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• IUPAC Name: methyl 2,2-dimethyl-7-nitro-3H-1-benzofuran-4-carboxylate
• InChI: InChI=1S/C12H13NO5/c1-12(2)6-8-7(11(14)17-3)4-5-9(13(15)16)10(8)18-12/h4-5H,6H2,1-3H3
• InChI Key: QNZBNHRNJJBUEY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=CC(=C2O1)[N+](=O)[O-])C(=O)OC)C

Description

Methyl 2,2-dimethyl-7-nitro-3H-benzofuran-4-carboxylate is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-2-(2-methylallyl)-4-nitro-benzoate 4b (2.58 g, 10.30 mmol) was dissolved in 50 mL 1,2-dichloroethane followed by the addition of trifluoromethanesulfonic acid (77 mg, 0.50 mmol). The reaction solution was stirred for 2 hours and concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography to obtain the title compound methyl 2,2-dimethyl-7-nitro-3H-benzofuran-4-carboxylate 4c (0.83 g, yield: 32.1%) as a yellow solid.